Physical and Chemical Properties of 2-Cyclobutoxy-6-fluoroaniline: A Technical Guide for Medicinal Chemistry
Physical and Chemical Properties of 2-Cyclobutoxy-6-fluoroaniline: A Technical Guide for Medicinal Chemistry
Executive Summary
In contemporary medicinal chemistry, the strategic incorporation of highly functionalized aniline derivatives is critical for optimizing the pharmacokinetic and pharmacodynamic profiles of small molecules. 2-Cyclobutoxy-6-fluoroaniline (CAS: 1250739-16-2) has emerged as a privileged building block[1]. The unique ortho-fluoro and ortho-cyclobutoxy substitution pattern creates a highly specific conformational space, making it an invaluable intermediate in the synthesis of kinase inhibitors, mineralocorticoid receptor antagonists, and targeted protein degraders (PROTACs). This whitepaper details its physicochemical properties, synthetic methodologies, and applications, providing a robust framework for drug development professionals.
Physicochemical Profiling & Structural Rationale
The physical and chemical properties of 2-Cyclobutoxy-6-fluoroaniline dictate its behavior both as a synthetic intermediate and as a pharmacophore in biological systems.
Quantitative Data Summary
| Property | Value / Description | Mechanistic Implication |
| Chemical Name | 2-Cyclobutoxy-6-fluoroaniline | Standard IUPAC nomenclature. |
| CAS Number | 1250739-16-2 | Unique identifier for procurement and literature[1]. |
| Molecular Formula | C10H12FNO | Determines exact mass for high-resolution MS. |
| Molecular Weight | 181.21 g/mol | Low molecular weight allows for downstream elaboration without exceeding Lipinski's Rule of 5. |
| Predicted pKa (Amine) | ~3.5 – 4.0 | The strong inductive electron-withdrawing effect (-I) of the ortho-fluorine lowers the basicity of the amine compared to unsubstituted aniline (pKa 4.6), improving membrane permeability and reducing hERG liabilities. |
| Predicted LogP | ~2.8 | The rigid, non-polar cyclobutane ring significantly increases lipophilicity, enhancing binding affinity in hydrophobic protein pockets. |
| Boiling Point | ~250 – 260 °C | Indicates moderate volatility; requires care during high-vacuum distillation. |
Structural Causality in Drug Design
The simultaneous presence of a fluorine atom and a cyclobutoxy group on the aniline core is not coincidental; it is a deliberate design choice. The fluorine atom provides metabolic stability by blocking cytochrome P450-mediated aromatic oxidation at the ortho position. Concurrently, the cyclobutoxy group offers a rigid, sterically demanding lipophilic bulk. Unlike a linear butoxy group, which suffers from high entropic penalties upon binding due to free rotation, the cyclobutane ring is conformationally restricted, leading to improved Lipophilic Efficiency (LipE) when occupying target hydrophobic pockets.
Synthetic Methodologies & Reaction Causality
The synthesis of 2-Cyclobutoxy-6-fluoroaniline typically proceeds via a two-step sequence starting from commercially available 2-fluoro-6-nitrophenol. As a Senior Application Scientist, I emphasize that understanding the causality behind the reagent selection is critical for scaling and optimizing this workflow[2].
Synthetic workflow for 2-Cyclobutoxy-6-fluoroaniline via SN2 alkylation and selective reduction.
Protocol 1: O-Alkylation (Etherification)
Objective: Synthesize 2-cyclobutoxy-6-fluoronitrobenzene.
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Charge Reactor: Dissolve 1.0 eq of 2-fluoro-6-nitrophenol in anhydrous DMF (0.5 M concentration).
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Base Addition: Add 2.0 eq of anhydrous Potassium Carbonate ( K2CO3 ).
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Alkylation: Dropwise add 1.5 eq of cyclobutyl bromide. Heat the reaction to 80 °C for 12 hours[3].
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Workup: Quench with water, extract with Ethyl Acetate (EtOAc), wash with brine, dry over Na2SO4 , and concentrate.
The Causality: Cyclobutyl bromide is a secondary alkyl halide, making it sterically hindered and susceptible to E2 elimination. By utilizing a polar aprotic solvent like DMF, the nucleophilicity of the phenoxide ion is maximized. K2CO3 is selected as a mild base to quantitatively deprotonate the highly acidic phenol without promoting base-catalyzed elimination of the alkyl halide[2].
Protocol 2: Chemoselective Nitro Reduction
Objective: Convert the nitro intermediate to 2-Cyclobutoxy-6-fluoroaniline.
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Charge Reactor: Dissolve the intermediate in a 4:1 mixture of Ethanol/Water.
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Reagent Addition: Add 5.0 eq of Iron (Fe) powder and 5.0 eq of Ammonium Chloride ( NH4Cl ).
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Reduction: Heat to 70 °C under vigorous stirring for 4 hours.
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Workup: Filter the hot mixture through a Celite pad to remove iron oxides. Concentrate the filtrate, extract with Dichloromethane (DCM), and purify via silica gel chromatography.
The Causality: While catalytic hydrogenation (Pd/C, H2 ) is standard for nitro reduction, the presence of the ortho-fluorine introduces a severe risk of hydrodefluorination. The use of Béchamp reduction conditions (Fe powder, NH4Cl ) ensures absolute chemoselectivity, reducing the nitro group to an amine without cleaving the strong but reactive C-F bond.
Analytical Characterization & Self-Validation
Every protocol must be a self-validating system. To ensure the integrity of the synthesized 2-Cyclobutoxy-6-fluoroaniline, the following analytical suite must be executed:
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Reaction Monitoring (TLC/LC-MS): The completion of the alkylation step is validated by the disappearance of the highly polar nitrophenol spot and the emergence of a faster-running, UV-active ether spot on TLC (Hexanes:EtOAc 4:1). LC-MS must confirm the absence of the m/z 156 [M−H]− peak of the starting material.
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1H NMR (400 MHz, CDCl3 ): Validation of the cyclobutane ring incorporation is confirmed by a distinct multiplet at 1.6–2.5 ppm (6H, cyclobutane CH2 ) and a characteristic oxymethine proton multiplet at ~4.7 ppm (1H, -O-CH-). The broad singlet at ~3.8 ppm (2H) validates the successful reduction to the primary amine ( −NH2 ).
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HPLC Purity: Run on a C18 column using a Water/Acetonitrile gradient with 0.1% TFA. The target compound must exhibit >98% purity (AUC at 254 nm) before deployment in downstream library synthesis.
Applications in Advanced Modalities
2-Cyclobutoxy-6-fluoroaniline is not an end-product; it is a highly specialized vector for advanced drug discovery, particularly in the realms of targeted kinase inhibition and PROTAC development[4].
Structural rationale and medicinal chemistry applications of the 2-Cyclobutoxy-6-fluoroaniline core.
Kinase Inhibitor Design
In kinase inhibitor design, the aniline nitrogen frequently serves as the point of attachment to a central pyrimidine or quinoline scaffold via Buchwald-Hartwig cross-coupling or direct nucleophilic aromatic substitution ( SNAr ). Once incorporated, the fluoro-alkoxy-phenyl moiety projects into the hydrophobic back-pocket adjacent to the ATP-binding hinge region. The cyclobutoxy group perfectly fills this cavity, displacing high-energy water molecules and driving binding affinity through the hydrophobic effect.
PROTAC Ligand Development
For Proteolysis Targeting Chimeras (PROTACs), the aniline group can be acylated to form an amide bond, serving as the attachment point for PEG or alkyl linkers[4]. The metabolic stability imparted by the fluorine atom ensures that the target-binding ligand remains intact in vivo long enough to recruit the E3 ligase, facilitating the ubiquitination and subsequent degradation of the target protein.
References
- Bidepharm.
- Google Patents.Fused heterocyclic compounds and their use as mineralocorticoid receptor ligands (WO2007077961A2).
- Googleapis.
- Benchchem.
Sources
- 1. CAS:946683-76-7, 2-Butoxy-5-fluoroaniline-毕得医药 [bidepharm.com]
- 2. WO2007077961A2 - Fused heterocyclic compounds and their use as mineralocorticoid receptor ligands - Google Patents [patents.google.com]
- 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 4. 2-Cyclobutoxy-5-fluoroaniline|C10H12FNO|RUO [benchchem.com]
